2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol

• IUPAC Name: 2-[methyl-[(3S)-1-methylpiperidin-3-yl]amino]ethanol
• InChI: InChI=1S/C9H20N2O/c1-10-5-3-4-9(8-10)11(2)6-7-12/h9,12H,3-8H2,1-2H3/t9-/m0/s1
• InChI Key: UODDPEKPHVJCRC-VIFPVBQESA-N
• Canonical SMILES: CN1CCCC(C1)N(C)CCO
• Isomeric SMILES: CN1CCC[C@@H](C1)N(C)CCO
• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol

Description

2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol is a tertiary amine derivative featuring an ethanol backbone substituted with a methyl group and a chiral (S)-configured 1-methyl-piperidin-3-yl moiety. This compound belongs to the amino ethanol family, characterized by intramolecular hydrogen bonding (intra-HB) between the hydroxyl and amino groups, which impacts properties such as boiling points, solubility, and vaporization enthalpy .

Preparation Methods

The synthesis of 2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol can be achieved through several synthetic routes. One common method involves the reaction of 1-methyl-piperidine with formaldehyde and hydrogen cyanide to form the intermediate 1-methyl-3-cyanopiperidine. This intermediate is then reduced using hydrogen in the presence of a catalyst to yield 2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol . Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and the use of specific catalysts to maximize yield and purity.

Chemical Reactions Analysis

2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles such as halides or alkoxides.

Hydrolysis: The compound can undergo hydrolysis in the presence of acids or bases to yield the corresponding alcohol and amine.

Scientific Research Applications

2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex piperidine derivatives, which are important in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its role as a ligand for various receptors and enzymes.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and as an analgesic.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. For example, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing signal transduction pathways and altering cellular responses .

Comparison with Similar Compounds

Structural and Functional Group Differences

The table below highlights key structural differences between 2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol and selected analogs:

Compound Name	Molecular Formula	Substituents on Amino Group	Key Features	CAS RN
2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol	C₉H₂₀N₂O	Methyl, (S)-1-methyl-piperidin-3-yl	Chiral piperidine ring, intra-HB	Not reported
2-(Ethylisopropylamino)ethanol	C₇H₁₇NO	Ethyl, isopropyl	Branched alkyl groups	2893-61-0
Triethanolamine	C₆H₁₅NO₃	Three ethanol groups	High polarity, surfactant properties	102-71-6
2-(Methyl-amino)-ethanol	C₃H₉NO	Methyl	Simplest amino ethanol, intra-HB	109-83-1
2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol	C₁₁H₂₄N₂O	Isopropyl, 1-methyl-piperidin-4-yl	Non-chiral piperidine, bulky substituents	Not reported

Key Observations :

• Ring vs. Chain : Piperidine-containing compounds exhibit rigidity and enhanced lipophilicity compared to linear alkyl-substituted analogs.
• Polarity: Triethanolamine’s three hydroxyl groups make it highly polar, whereas the target compound’s single hydroxyl group reduces water solubility.

Thermodynamic and Physical Properties

Amino ethanols are influenced by intra-HB, which stabilizes the molecule and elevates boiling points. For example:

• 2-(Methyl-amino)-ethanol: Experimental vaporization enthalpy (ΔHvap) = 58.2 kJ/mol .
• 2-(Ethylisopropylamino)ethanol: Higher molecular weight and branched substituents likely increase ΔHvap compared to simpler analogs, though exact data are unavailable.

The target compound’s piperidine ring may further elevate ΔHvap due to increased molecular rigidity and surface area.

Research Findings and Gaps

• Stereochemical Impact: The (S)-piperidine configuration could mirror the activity trends seen in chiral organophosphates, where stereochemistry dictates biological potency .
• Synthesis Challenges: Piperidine-containing amino ethanols are less commercially available (e.g., discontinued in ), likely due to complex synthesis or stability issues .
• Data Limitations : Direct thermodynamic or spectroscopic data for the target compound are absent; future studies should prioritize experimental characterization.

Biological Activity

2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol is a piperidine derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological mechanisms, and potential therapeutic applications, supported by relevant data and findings from various studies.

Chemical Structure and Synthesis

The compound features a piperidine ring with a methyl group attached to the nitrogen atom and an ethanol moiety. The synthesis of 2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol typically involves multi-step organic reactions, allowing for precise control over the chemical structure and purity of the final product. A common synthetic route includes:

• Formation of the piperidine ring through cyclization reactions.
• Introduction of the methyl group via alkylation techniques.
• Attachment of the ethanol moiety through nucleophilic substitution.

This multi-step process is essential for enhancing the biological activity of the compound and for creating derivatives with novel properties.

Biological Activity

Research indicates that 2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol exhibits significant biological activities, particularly in the fields of oncology and neurology.

Anticancer Properties

Studies have demonstrated that this compound possesses anticancer properties, influencing cancer cell morphology and viability in vitro. The proposed mechanisms include:

• Induction of Apoptosis: The compound may trigger programmed cell death in cancer cells, which is crucial for inhibiting tumor growth.
• Cell Cycle Regulation: It has been shown to affect various phases of the cell cycle, potentially leading to cell cycle arrest.

A comparative analysis of similar compounds reveals notable differences in their anticancer efficacy:

Compound Name	Structure Similarity	Unique Features
2-(1-Methylpiperidin-4-yl)ethanol	High	Variation in piperidine position affects biological activity
2-(4-(Aminomethyl)piperidin-1-yl)ethanol	Moderate	Different substituents lead to distinct pharmacological profiles
3-(1-Methylpiperidin-4-yl)propan-1-ol	High	Similar backbone but different side chains influence solubility and activity

This table illustrates how slight modifications in structure can lead to significant differences in biological activity, emphasizing the importance of structural specificity in drug design.

Neurological Effects

The interactions of 2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol with neurotransmitter receptors suggest a potential role in modulating mood and cognitive functions. Preliminary studies indicate that it may influence:

• Dopaminergic Pathways: Potential effects on dopamine receptors could impact conditions like depression and schizophrenia.
• Serotonergic Activity: Modulation of serotonin receptors may provide therapeutic benefits for mood disorders.

Case Studies

Several studies have focused on evaluating the biological activity of this compound:

• In Vitro Studies: Research conducted on various cancer cell lines (e.g., MDA-MB-231 for breast cancer) has shown that 2-[Methyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol significantly reduces cell proliferation rates, with IC50 values indicating potent activity.
• Mechanistic Studies: Investigations into its mechanism of action revealed interactions with specific molecular targets, including enzymes involved in apoptosis and cell cycle regulation.